4-Imino-3-methyl-4,6,7,8-tetrahydropyrrolo[1,2-a]thieno[2,3-d]pyrimidine-2-carbohydrazide

• IUPAC Name: 2-imino-4-methyl-6-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-triene-5-carbohydrazide
• InChI: InChI=1S/C11H13N5OS/c1-5-7-9(12)16-4-2-3-6(16)14-11(7)18-8(5)10(17)15-13/h12H,2-4,13H2,1H3,(H,15,17)
• InChI Key: RVRJCINATOSRDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=N)N3CCCC3=N2)C(=O)NN
• Molecular Formula: C11H13N5OS
• Molecular Weight: 263.32 g/mol

Description

The compound is a derivative of pyrrolopyrazine, a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities.

Molecular Structure Analysis

The compound’s structure includes a pyrrole ring and a pyrazine ring, which are key structural fragments of many bioactive molecules. The InChI code for a similar compound, 3-methyl-4-oxo-4,6,7,8-tetrahydropyrrolo[1,2-a]thieno[2,3-d]pyrimidine-2-carboxylic acid, is 1S/C11H10N2O3S/c1-5-7-9(17-8(5)11(15)16)12-6-3-2-4-13(6)10(7)14/h3,12H,2,4H2,1H3,(H,15,16).

Chemical Reactions Analysis

The Dimroth rearrangement, which involves the relocation of two heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure, is commonly used in the synthesis of condensed pyrimidines.

Future Directions

Pyrrolopyrazine derivatives are an attractive scaffold for drug discovery research. The synthetic methods and biological activities of pyrrolopyrazine derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.